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Compound of Interest

Compound Name: Phosmet

Cat. No.: B1677707 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and formulation of

technical-grade Phosmet (O,O-dimethyl S-phthalimidomethyl phosphorodithioate), a widely

used non-systemic organophosphate insecticide. This document details the chemical synthesis

pathways, specifications for the technical-grade active ingredient, and common formulation

processes.

Synthesis of Technical-Grade Phosmet
The commercial production of Phosmet is typically achieved through a two-step process. The

primary route involves the synthesis of an N-chloromethylphthalimide intermediate, which is

subsequently reacted with a phosphorodithioate salt.[1][2]

Chemical Synthesis Pathways
There are two main pathways for the synthesis of Phosmet, primarily differing in the final

coupling step:

Pathway A: Reaction of N-chloromethylphthalimide with dimethyldithiophosphoric acid.[3]

Pathway B: Reaction of N-chloromethylphthalimide with sodium dimethylphosphorodithioate.

[2]

Both pathways first require the synthesis of the key intermediate, N-chloromethylphthalimide.
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Step 1: Synthesis of N-chloromethylphthalimide

Step 2: Phosmet Synthesis
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Diagram 1: Overall synthesis pathway for Phosmet.

Experimental Protocols
While specific industrial protocols are proprietary, the following outlines the general laboratory

procedures based on established chemical principles and patent literature.

Step 1: Synthesis of N-chloromethylphthalimide

This intermediate is prepared through the reaction of phthalimide with formaldehyde and

hydrogen chloride.[3]

Reaction: Phthalimide is first reacted with an aqueous solution of formaldehyde, often under

reflux, to form N-hydroxymethylphthalimide.[4] This intermediate is then treated with

anhydrous hydrogen chloride gas in an inert aromatic solvent like toluene at a temperature of

55-65°C.[4][5] The reaction is driven by the continuous bubbling of HCl gas, which converts

the hydroxyl group to a chloride.
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Reaction Monitoring: The completion of the chlorination step can be monitored by a rise in

pressure within the reaction vessel, indicating the cessation of HCl consumption.[6]

Work-up and Purification: Upon completion, the reaction mixture consists of an aqueous and

an organic layer. The organic layer containing the product is separated, and the solvent is

removed under vacuum. The resulting crude N-chloromethylphthalimide can be purified by

recrystallization from a suitable solvent such as ethyl acetate or carbon tetrachloride.[7]

Step 2: Synthesis of Phosmet

The final step is the coupling of N-chloromethylphthalimide with O,O-dimethyldithiophosphoric

acid or its sodium salt.[2]

Reaction: N-chloromethylphthalimide is reacted with O,O-dimethyldithiophosphoric acid in an

inert solvent. The reaction proceeds via nucleophilic substitution, where the sulfur atom of

the phosphorodithioate attacks the chloromethyl group, displacing the chloride ion.

Conditions: The reaction conditions, such as temperature and solvent, are critical for

maximizing yield and purity.

Purification: The final product, Phosmet, is isolated from the reaction mixture. Purification is

typically achieved through crystallization to obtain the technical-grade material.

Technical-Grade Phosmet Specifications
Technical-grade Phosmet is a white to off-white crystalline solid.[2] Its quality is determined by

the purity of the active ingredient and the levels of specific impurities. The Food and Agriculture

Organization (FAO) provides specifications for technical material.[8]
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Parameter Specification Source

Declared Minimum Phosmet

Content
950 g/kg (95.0%) [8]

Physical State Off-white crystalline solid [9]

Melting Point 72.0 - 72.7 °C [10]

Relevant Impurities (Max.

Limit)

    Phosmet-oxon 0.8 g/kg [8]

    Iso-phosmet 0.4 g/kg [8]

Older Reported Impurities

    OOS-Trimethyl

phosphorodithioate
1-2% [10]

    N-chloromethylphthalimide 1-2% [10]

Formulation of Technical-Grade Phosmet
To be used effectively and safely in agricultural applications, technical-grade Phosmet is
formulated into various products. The most common formulations are Wettable Powders (WP)

and Emulsifiable Concentrates (EC).[11][12]

Wettable Powder (WP) Formulation
Wettable powders are dry formulations that are mixed with water to form a sprayable

suspension.[13] A common commercial example is Imidan® 70-W, which contains 70%

Phosmet by weight.[14][15]
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Input Materials

Manufacturing Process

Phosmet TC (70%)

1. Blending
(Dry mixing of all ingredients)

Solid Carrier (e.g., Clay) Wetting Agent (e.g., SLS) Dispersing Agent Filler (e.g., Starch)

2. Impregnation
(If active ingredient is liquid/melted)

3. Milling
(Air or hammer milling to fine powder)

4. Holding/Aging
(Allows for crystallization)

5. Final Milling
(Achieves final particle size)

6. Packaging
(e.g., Water-soluble bags)
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Diagram 2: General workflow for Wettable Powder (WP) formulation.
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2.1.1. Composition of a 70% WP Formulation

The formulation consists of the active ingredient and several inert ingredients that aid in its

application.[1][16]

Component Function Example Typical % (w/w)

Phosmet (Technical

Grade)
Active Ingredient - 70.0%[14]

Wetting Agent
Facilitates suspension

in water

Sodium Lauryl Sulfate

(SLS)
1-5%

Dispersing Agent
Prevents particle

agglomeration
Lignosulfonates 2-8%

Carrier/Filler Solid diluent
Kaolin clay, Modified

Starch, Dextrin
17-27%[1]

2.1.2. Experimental Protocol for WP Formulation

Blending: The technical-grade Phosmet, wetting agent, dispersing agent, and carrier/filler

are thoroughly dry-blended in an industrial mixer to ensure a homogenous mixture.

Milling: The blended powder is milled to a fine particle size. Air mills or hammer mills are

commonly used for this purpose. The particle size is critical for good suspension properties

in water.[17]

Holding (Optional): For some active ingredients that recrystallize slowly, the powder may be

held or aged to allow for the final level of crystallization to be reached before a final milling

step. This improves the storage stability of the powder.[17]

Packaging: The final product is packaged, often in water-soluble bags to reduce applicator

exposure during handling and mixing.[15]

Emulsifiable Concentrate (EC) Formulation
EC formulations contain the active ingredient dissolved in a solvent system along with

emulsifiers. When mixed with water, they form a stable oil-in-water emulsion for spraying.[13]
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Phosmet has been formulated as ECs with active ingredient concentrations ranging from

11.7% to 29.5%.[9][12]

Input Materials

Manufacturing Process

Phosmet TC

1. Dissolution
(Dissolve Phosmet TC in solvent)

Solvent System
(e.g., Aromatic hydrocarbons)

Emulsifier Package
(Anionic & Non-ionic)

2. Mixing
(Add emulsifiers and stabilizers)

Stabilizer (Optional)

3. Filtration
(Remove any undissolved particles)

4. Packaging
(Liquid formulation bottling)

Click to download full resolution via product page

Diagram 3: General workflow for Emulsifiable Concentrate (EC) formulation.

2.2.1. Composition of an EC Formulation
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Component Function Example

Phosmet (Technical Grade) Active Ingredient -

Solvent Dissolves the active ingredient
Petroleum distillates, xylene,

benzyl acetate[13][18]

Emulsifier(s)
Allows the oil-based

formulation to mix with water

A blend of anionic (e.g.,

calcium

dodecylbenzenesulfonate) and

non-ionic (e.g., ethoxylated

alcohols) surfactants

Stabilizer (Optional) Improves shelf-life Epoxidized soybean oil

2.2.2. Experimental Protocol for EC Formulation

Dissolution: The technical-grade Phosmet is dissolved in the selected solvent or solvent

blend. This is typically done in a mixing vessel with agitation.

Addition of Surfactants: The emulsifier package, which is often a proprietary blend of anionic

and non-ionic surfactants, is added to the solution and mixed until uniform.[18]

Quality Control: The resulting concentrate is filtered to remove any impurities and analyzed

to ensure it meets the specified active ingredient concentration.

Packaging: The final EC formulation is packaged into appropriate liquid containers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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